![molecular formula C19H20N2O3S B2402200 (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol CAS No. 915189-23-0](/img/structure/B2402200.png)
(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol, also known as DMTB-E, is a chemical compound that belongs to the thiazole family. It has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Metal Complex Formation
Complex formation with metals is one area where (Z)-2-(4-(3,4-dimethoxyphenyl)-2-(phenylimino)thiazol-3(2H)-yl)ethanol shows potential application. A study by Kovalchukova et al. (2017) found that novel transition and rare-earth metal complexes involving similar structures exhibit distinct metal coordination modes, contributing to the understanding of metal coordination chemistry and potentially influencing material science and catalysis research. The research provided insights into the molecular geometry and magnetic properties of such complexes, indicating the substance's relevance in understanding ferromagnetic interactions and complex formation constants in various solutions (Kovalchukova et al., 2017).
Molecular Structure and Reactivity
The structure and reactivity of compounds similar to this compound have been extensively studied. For instance, the cyclization reactions of certain compounds have led to the formation of 1,3,4-thiadiazines and isomeric 1,3-thiazoles. This indicates the potential of these compounds in synthetic organic chemistry and the development of new chemical entities. The study by Pfeiffer et al. (2014) highlighted the significance of reaction conditions on product distribution, offering valuable insights for future research in this domain (Pfeiffer et al., 2014).
Catalytic Properties
Compounds with structural similarities to this compound have been investigated for their catalytic properties. The study conducted by Cui et al. (1999) explored the reactivity of lignin model compounds towards hydrogen peroxide catalyzed by a specific Mn(IV)-complex. This research is pivotal for understanding the oxidative processes of lignin and the role of catalysts in such reactions, which is crucial for the field of biochemistry and materials science (Cui et al., 1999).
Properties
IUPAC Name |
2-[4-(3,4-dimethoxyphenyl)-2-phenylimino-1,3-thiazol-3-yl]ethanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S/c1-23-17-9-8-14(12-18(17)24-2)16-13-25-19(21(16)10-11-22)20-15-6-4-3-5-7-15/h3-9,12-13,22H,10-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPSIJJNCILKJIR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CSC(=NC3=CC=CC=C3)N2CCO)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.